Cas no 1805422-19-8 (4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805422-19-8
• MF: C₇H₂BrF₅IN
• MW: 401.897970676422
• CID: 4861151
• Update Time: 2025-06-13

4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5IN/c8-3-2(6(9)10)1-15-5(4(3)14)7(11,12)13/h1,6H
• InChI Key： ZZPVSIOMKDVWBO-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

Chemical Profile of 4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805422-19-8)

4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine, identified by its CAS number 1805422-19-8, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of multiple halogen atoms and functional groups, make it a valuable intermediate in the synthesis of complex organic molecules.

The structural composition of 4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine includes three key substituents: a bromine atom at the 4-position, a difluoromethyl group at the 5-position, and an iodine atom at the 3-position. Additionally, a trifluoromethyl group is attached to the 2-position of the pyridine ring. This arrangement of substituents imparts unique electronic and steric properties to the molecule, which can be exploited in various synthetic pathways and biological assays.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for pharmaceutical applications. Pyridine derivatives, in particular, have been extensively studied due to their role as bioactive scaffolds in drug discovery. The compound 4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine serves as a versatile building block for constructing more complex molecules with potential therapeutic effects.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The presence of bromine and iodine atoms makes it an ideal candidate for palladium-catalyzed reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the pyridine ring, enabling the synthesis of structurally diverse libraries of compounds.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry. For instance, compounds containing multiple halogen atoms have been shown to exhibit enhanced binding affinity to biological targets due to their ability to form multiple interactions with receptor sites. The electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups further modulates the electronic properties of the molecule, making it more suitable for drug-like characteristics such as lipophilicity and metabolic stability.

The difluoromethyl group is particularly noteworthy due to its widespread use in pharmaceuticals as a pharmacophore. It can improve metabolic stability by preventing oxidative degradation and enhances binding affinity by increasing lipophilicity. Similarly, the trifluoromethyl group is known for its ability to enhance binding interactions by increasing hydrophobicity and reducing pKa values. These properties make 4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine an attractive candidate for further development in drug discovery programs.

Moreover, the bromine and iodine substituents provide additional handles for further functionalization through transition-metal-catalyzed reactions. These reactions are crucial for constructing complex molecular architectures that mimic natural products or designed bioactive molecules. The ability to selectively modify specific positions on the pyridine ring allows chemists to fine-tune the properties of their synthetic targets, leading to improved efficacy and reduced side effects.

In academic research, this compound has been utilized in various synthetic protocols aimed at developing novel heterocyclic frameworks. For example, it has been employed as a precursor in the synthesis of substituted pyridines with potential applications in antiviral and anticancer therapies. The structural diversity achievable through modifications at different positions on the pyridine ring makes it a valuable tool for exploring new chemical space.

The agrochemical industry has also shown interest in halogenated pyridines due to their role as intermediates in pesticide formulations. Compounds with electron-withdrawing groups like difluoromethyl and trifluoromethyl are known to enhance insecticidal activity by disrupting essential biological pathways in pests. The presence of multiple halogen atoms further improves stability against environmental degradation, making these compounds more effective over longer periods.

From a synthetic chemistry perspective, 4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine offers a unique platform for exploring new reaction methodologies. Researchers have leveraged its reactivity in cross-coupling reactions to develop novel synthetic routes that would be otherwise challenging with other starting materials. This underscores its importance not only as a target molecule but also as a reagent in organic synthesis.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can be tailored for specific applications. Fluoro substituents can significantly alter metabolic pathways by resisting enzymatic degradation, leading to improved bioavailability and prolonged therapeutic effects. This has spurred extensive research into developing efficient methods for introducing fluorine atoms into organic molecules.

In conclusion, 4-Bromo-5-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805422-19-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural features make it an excellent intermediate for constructing complex molecules through cross-coupling reactions, while its functional groups contribute to enhanced binding affinity and metabolic stability. As research continues to uncover new applications for halogenated pyridines, this compound is poised to play a crucial role in the development of next-generation therapeutics and crop protection agents.